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This document provides detailed application notes and protocols for determining the 50%

effective concentration (EC50) of Picarbutrazox against various Phytophthora species.

Picarbutrazox is a novel oomyceticide with a unique mode of action, offering a valuable tool

for managing diseases caused by these destructive plant pathogens.[1][2][3][4]

Introduction to Picarbutrazox
Picarbutrazox is a fungicide belonging to the tetrazolyloximes chemical group.[5] It is

classified by the Fungicide Resistance Action Committee (FRAC) under the code U17,

indicating an unknown mode of action.[5][6] While the precise molecular target is not yet fully

elucidated, it is theorized that Picarbutrazox disrupts the normal function of the pathogen's

cellular membrane by affecting the biosynthesis of phospholipids.[6] This disruption leads to

leaky cells and inhibits various developmental stages of the pathogen, including mycelial

growth, zoospore formation, and germination.[6][7] Picarbutrazox has demonstrated high

efficacy against a range of oomycetes, including various species of Phytophthora and Pythium.

[1][5][6][7][8]
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The following table summarizes the reported EC50 values of Picarbutrazox for the mycelial

growth inhibition of several Phytophthora species. These values highlight the potent activity of

Picarbutrazox at very low concentrations.

Phytophthora Species EC50 (µg/mL) Reference(s)

Phytophthora sansomeana 0.0483 [2]

Phytophthora sojae 0.0198 [4]

Phytophthora nagaii 0.00014 [9]

Phytophthora tentaculata 0.00375 [9]

Phytophthora capsici 0.00134 [7]

Note: EC50 values can vary between isolates of the same species and are influenced by

experimental conditions.

Experimental Protocols
This section outlines a detailed methodology for determining the EC50 value of Picarbutrazox
against Phytophthora species using the agar dilution method.

Materials
Phytophthora isolates of interest

Picarbutrazox (analytical grade)

V8 juice

Calcium Carbonate (CaCO3)

Agar

Sterile distilled water

Sterile Petri dishes (90 mm)
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Sterile cork borer (5-6 mm diameter)

Micropipettes and sterile tips

Incubator set to the optimal growth temperature for the Phytophthora species (typically 20-

25°C)

Digital calipers or a ruler for measuring colony diameter

Statistical software (e.g., GraphPad Prism, R with 'drc' package) for data analysis

Protocol
Preparation of V8 Juice Agar Medium:

For 1 liter of medium, mix 100-200 mL of V8 juice with 800-900 mL of distilled water.

Add approximately 1-2 grams of CaCO3 to buffer the medium.

Add 15-20 grams of agar.

Autoclave the mixture at 121°C for 15-20 minutes.

Allow the medium to cool to approximately 50-60°C in a water bath before adding the

fungicide.

Preparation of Picarbutrazox Stock Solutions and Amended Media:

Prepare a stock solution of Picarbutrazox in a suitable solvent (e.g., DMSO) at a high

concentration (e.g., 1 mg/mL).

Perform serial dilutions of the stock solution to create a range of working concentrations.

The final concentrations in the agar should bracket the expected EC50 value. A suggested

range for initial screening could be 0, 0.0001, 0.001, 0.01, 0.1, and 1.0 µg/mL.

Add the appropriate volume of each Picarbutrazox working solution to the molten V8

juice agar to achieve the desired final concentrations. Ensure the volume of solvent added
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is minimal and consistent across all plates, including the control, to avoid any inhibitory

effects of the solvent.

Pour the amended and control (solvent only) agar into sterile 90 mm Petri dishes

(approximately 20 mL per plate).

Allow the plates to solidify at room temperature.

Inoculation:

Culture the Phytophthora isolates on non-amended V8 juice agar plates until the mycelium

actively covers a significant portion of the plate.

Using a sterile cork borer, take mycelial plugs (5-6 mm in diameter) from the leading edge

of the actively growing Phytophthora colonies.

Place one mycelial plug in the center of each Picarbutrazox-amended and control plate,

with the mycelial side facing down.

Incubation:

Incubate the plates in the dark at the optimal growth temperature for the specific

Phytophthora species being tested.

Incubate until the mycelial growth in the control plates has reached a diameter of at least

40-50 mm. The incubation period will vary depending on the growth rate of the species.

Data Collection:

Measure the diameter of the fungal colony on each plate in two perpendicular directions.

Calculate the average diameter for each plate.

Subtract the diameter of the initial mycelial plug from each measurement to obtain the net

mycelial growth.

Data Analysis:
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Calculate the percentage of mycelial growth inhibition for each Picarbutrazox
concentration relative to the control using the following formula:

% Inhibition = [ (Control Growth - Treatment Growth) / Control Growth ] x 100

Transform the Picarbutrazox concentrations to their base-10 logarithms.

Use a statistical software package to perform a non-linear regression analysis, fitting the

percent inhibition data against the log-transformed fungicide concentrations to a dose-

response curve (e.g., a four-parameter logistic model).

From the regression analysis, determine the EC50 value, which is the concentration of

Picarbutrazox that causes a 50% inhibition of mycelial growth.
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Caption: Workflow for determining the EC50 of Picarbutrazox.
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Caption: Hypothesized mode of action of Picarbutrazox in Phytophthora.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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